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For Researchers, Scientists, and Drug Development Professionals

Introduction
CC214-2 is a potent and selective, orally bioavailable mTOR kinase inhibitor. It targets both

mTORC1 and mTORC2 complexes, thereby blocking downstream signaling pathways involved

in cell growth, proliferation, and survival.[1][2] These characteristics make CC214-2 a valuable

tool for preclinical research in various cancer models. These application notes provide detailed

protocols for the use of CC214-2 in mouse models, based on established in vivo studies.

Data Presentation
Table 1: Summary of CC214-2 Dosage and
Administration in Mouse Models
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[3]
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5
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[3]
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mg/kg

Oral

gavage

Dose- and
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dependent

Not
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[1]

Experimental Protocols
Protocol 1: Preparation of CC214-2 Dosing Solution
Materials:

CC214-2 compound

Carboxymethylcellulose (CMC), low viscosity

Tween-80 (Polysorbate 80)

Sterile, nanopure water
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Sterile conical tubes (15 mL or 50 mL)

Magnetic stirrer and stir bar

Scale

Procedure:

Prepare the vehicle solution (0.5% CMC, 0.25% Tween-80):

In a sterile beaker, add the desired volume of nanopure water.

While stirring, slowly add 0.5% (w/v) of carboxymethylcellulose. Allow it to dissolve

completely. This may take some time.

Add 0.25% (v/v) of Tween-80 to the solution and continue stirring until fully mixed.

Prepare the CC214-2 suspension:

Weigh the required amount of CC214-2 powder based on the desired concentration and

the number of animals to be dosed. . For a 50 mg/kg dose in a 20g mouse with a dosing

volume of 100 µL, the concentration would be 10 mg/mL.

In a sterile conical tube, add the weighed CC214-2 powder.

Add a small volume of the vehicle solution to the powder and vortex to create a paste.

Gradually add the remaining vehicle solution to the desired final volume while continuously

vortexing or stirring to ensure a homogenous suspension.

Protocol 2: In Vivo Administration of CC214-2 in a
Xenograft Mouse Model
Materials:

Tumor-bearing mice (e.g., NOD/SCID or athymic nude mice with subcutaneous or orthotopic

tumors)
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Prepared CC214-2 dosing solution

Oral gavage needles (20-22 gauge, with a ball tip)

1 mL syringes

Animal scale

70% ethanol for disinfection

Procedure:

Animal Handling and Preparation:

Acclimate the animals to the experimental conditions.

Record the body weight of each mouse before dosing to calculate the exact volume of the

CC214-2 suspension to be administered.

Dosing:

Gently restrain the mouse.

Attach the oral gavage needle to the syringe filled with the appropriate volume of the

CC214-2 suspension.

Carefully insert the gavage needle into the esophagus. Ensure the needle does not enter

the trachea.

Slowly administer the suspension.

Monitor the animal for any signs of distress during and after the procedure.

Monitoring:

Monitor the tumor size using calipers (for subcutaneous models) or through imaging

techniques (for orthotopic models) at regular intervals.[3][4]

Monitor the body weight of the animals regularly as an indicator of toxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8579109?utm_src=pdf-body
https://www.benchchem.com/product/b8579109?utm_src=pdf-body
https://www.benchchem.com/product/b8579109?utm_src=pdf-body
https://aacrjournals.org/clincancerres/article/19/20/5722/78098/The-mTOR-Kinase-Inhibitors-CC214-1-and-CC214-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC3815450/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8579109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At the end of the study, euthanize the animals according to institutional guidelines and

collect tissues for further analysis (e.g., immunohistochemistry for pS6 and pAktS473 to

confirm mTOR pathway inhibition).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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